Cas no 1934858-17-9 (3-Propyloxane-3-carbaldehyde)

• Product Name: 3-Propyloxane-3-carbaldehyde
• CAS No: 1934858-17-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5712613
• PubChem ID: 19814202
• Update Time: 2023-10-15

3-Propyloxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1934858-17-9
• EN300-1620440
• 3-Propyloxane-3-carbaldehyde
• 2H-Pyran-3-carboxaldehyde, tetrahydro-3-propyl-

• Inchi： 1S/C9H16O2/c1-2-4-9(7-10)5-3-6-11-8-9/h7H,2-6,8H2,1H3
• InChI Key： XMSJLZBXDHAMTB-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(C1)CCC

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 222.5±23.0 °C(Predicted)